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Compound of Interest

Compound Name: Ethyl 2,4,6-trimethylbenzoate

Cat. No.: B156424

An In-depth Technical Guide to the Physical Properties of Ethyl 2,4,6-trimethylbenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of Ethyl
2,4,6-trimethylbenzoate (CAS No. 1754-55-8). The information presented is intended to
support research, development, and quality control activities involving this compound. All
guantitative data is summarized for clarity, and detailed experimental protocols for the
determination of these properties are described.

Core Physical Properties

Ethyl 2,4,6-trimethylbenzoate is a colorless to light yellow or red clear liquid.[1][2] It is also
known by its synonyms, including Ethyl mesitoate, 2,4,6-Trimethylbenzoic acid ethyl ester, and
Mesitylenecarboxylic acid ethyl ester.[1][3]

Data Presentation

The following table summarizes the key physical properties of Ethyl 2,4,6-trimethylbenzoate.
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Property Value Units Source(s)
Molecular Formula C12H1602 [11[3114115]

Molecular Weight 192.25 g/mol [31141[5]
Boiling Point 121 °C at 7 mmHg °C [6]
591.87 K [4]

Melting Point 361.14 K [4]
Density 1.00 g/cm3 [6]
Refractive Index 1.5020 [6]

Water Solubility Insoluble [6]

Log10 of Water

Solubility: -3.56 molt 4

Purity >95.0% (GC) [1][2]

Experimental Protocols

The following sections detail the methodologies for determining the key physical properties of
Ethyl 2,4,6-trimethylbenzoate. These are generalized protocols standardly used for organic
compounds.

Boiling Point Determination (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the
atmospheric pressure.[7] A common method for determining the boiling point of small quantities
of a liquid is the capillary method.[7]

Procedure:
e A small amount of the liquid sample is placed in a fusion tube.

o Acapillary tube, sealed at one end, is inverted and placed into the fusion tube containing the
liquid.
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e The fusion tube is attached to a thermometer and heated in a liquid paraffin bath.[8][9]

e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.[10]

¢ Heating is then discontinued, and the bath is allowed to cool.

e The temperature at which the liquid begins to enter the capillary tube is recorded as the
boiling point.[7]

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it changes state from solid to liquid.[11]
For compounds that are solid at room temperature, the capillary method is widely used.[11]

Procedure:
e Asmall, dry sample of the solid is packed into a capillary tube.[11][12]

o The capillary tube is placed in a melting point apparatus, which heats the sample at a
controlled rate.[11]

e The temperature at which the first drop of liquid is observed and the temperature at which
the entire sample becomes liquid are recorded as the melting point range.[13] A narrow
melting point range is indicative of a pure compound.[14]

Density Determination

Density is the mass of a substance per unit volume.[15] For a liquid like Ethyl 2,4,6-
trimethylbenzoate, density can be determined by measuring its mass and volume.

Procedure:
o An empty graduated cylinder is weighed on an analytical balance.[15][16]

e A known volume of the liquid is added to the graduated cylinder, and the volume is recorded.
[15]
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The graduated cylinder containing the liquid is weighed again.

The mass of the liquid is calculated by subtracting the mass of the empty cylinder from the
total mass.

The density is then calculated by dividing the mass of the liquid by its volume. The
temperature at which the measurement is made should also be recorded, as density is
temperature-dependent.[15]

Refractive Index Determination

The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,

when it enters the liquid.[17] It is a characteristic physical property that can be used for

identification and purity assessment.[17]

Procedure:

A few drops of the liquid are placed on the prism of a refractometer.

Light of a specific wavelength, typically the sodium D-line (589 nm), is passed through the
sample.[17]

The refractometer is adjusted until the dividing line between the light and dark fields is
centered on the crosshairs of the eyepiece.

The refractive index is then read from the instrument's scale.

The temperature of the sample should be controlled and recorded, as the refractive index is
temperature-dependent.[17]

Solubility Determination

Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at

a specific temperature.[18][19]

Procedure:

A known volume of the solvent (e.g., water) is placed in a test tube.[18]
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e Asmall, pre-weighed amount of the solute is added to the solvent.[18]

e The mixture is agitated until the solute is completely dissolved.[18]

o Steps 2 and 3 are repeated until the solute no longer dissolves, and a saturated solution is
formed.[18]

o The total mass of the dissolved solute is determined by subtracting the mass of the
remaining undissolved solute from the initial total mass.

The solubility is then expressed as the mass of solute per volume or mass of the solvent.

Mandatory Visualization

The following diagram illustrates a generalized workflow for the experimental determination of a
physical property of a chemical compound.
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Caption: Generalized workflow for determining a physical property of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trimethylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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